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Compound of Interest

Compound Name:
(1S)-5-fluoro-2,3-dihydro-1H-

inden-1-ol

CAS No.: 1235439-34-5

Cat. No.: B2993273

Get Quote

Target Audience: Researchers, scientists, and drug development professionals. Context: (S)-5-

Fluoro-1-indanol is a highly valued chiral building block utilized in the synthesis of advanced

active pharmaceutical ingredients (APIs). It serves as a critical intermediate in the development

of 1[1] and is frequently explored in the structural optimization of calcitonin gene-related

peptide (CGRP) receptor antagonists (such as analogues within the Telcagepant/MK-0974

development pathway).

Mechanistic Rationale & Strategy (E-E-A-T)
Achieving high enantiomeric excess (ee) for this fluoroindanol derivative is critical, as the

absolute stereochemistry at the C1 position directly dictates the target drug's receptor binding

affinity and pharmacokinetic profile. To synthesize (S)-5-fluoro-1-indanol from 5-fluoro-1-

indanone, Noyori-type Asymmetric Transfer Hydrogenation (ATH) utilizing the bifunctional

catalyst RuCl is the premier methodological choice.

Causality of Experimental Choices:
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Metal-Ligand Bifunctional Catalysis: The Ru(II) complex features an N-tosyl-1,2-

diphenylethylenediamine (TsDPEN) ligand. Unlike traditional reductions, the metal center

and the NH proton of the ligand act synergistically. The 16-electron Ru-amide active species

abstracts a hydride from the hydrogen donor, forming an 18-electron Ru-hydride

intermediate. This intermediate transfers both a hydride (from Ru) and a proton (from NH) to

the ketone in a concerted, six-membered pericyclic transition state, avoiding high-energy

ionic intermediates and ensuring high facial selectivity[2].

Thermodynamic Driving Force (HCOOH/Et₃N): While isopropanol is a common hydrogen

donor, the reaction is reversible and equilibrium-limited. By utilizing a2[2] (typically a 5:2

molar ratio), the dehydrogenation of formic acid produces CO₂ gas. The continuous escape

of CO₂ renders the reduction thermodynamically irreversible, driving the conversion of the

sterically demanding 1-indanone system to >99%[2].
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Caption: Noyori-type Asymmetric Transfer Hydrogenation (ATH) catalytic cycle for (S)-5-fluoro-

1-indanol.

Quantitative Data Summary
The following table summarizes the optimized parameters for the asymmetric reduction of 5-

fluoro-1-indanone to achieve maximum yield and stereopurity.
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Parameter Value / Description

Substrate 5-Fluoro-1-indanone

Target Product (S)-5-Fluoro-1-indanol

Precatalyst RuCl

Catalyst Loading (S/C) 1000 : 1 (0.1 mol%)

Hydrogen Donor HCOOH / Et₃N (Azeotropic mixture, 5:2 ratio)

Solvent Dichloromethane (DCM) or Neat

Temperature 30 °C

Reaction Time 12 - 16 hours

Conversion Yield > 99%

Enantiomeric Excess (ee) > 98% (S)-enantiomer

Experimental Protocol: Asymmetric Transfer
Hydrogenation
Self-Validating System Design: This protocol integrates real-time macroscopic cues

(effervescence) and orthogonal analytical techniques to ensure both chemical conversion and

stereochemical fidelity are continuously verified.

Step 1: Preparation of the Hydrogen Donor Mixture
In a thoroughly dried, argon-purged Schlenk flask, carefully add 5.0 equivalents of

anhydrous Formic Acid (HCOOH) to 2.0 equivalents of Triethylamine (Et₃N) at 0 °C.

Causality Check: The exothermic neutralization must be strictly temperature-controlled to

prevent the volatilization of formic acid. Altering the 5:2 stoichiometric ratio will disrupt the pH

balance required for optimal catalyst turnover and hydride transfer[3].

Step 2: Catalyst Activation and Substrate Introduction

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubs.acs.org/doi/10.1021/om010644v
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2993273?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve 5-fluoro-1-indanone (1.0 eq, e.g., 10 mmol) in a minimal volume of anhydrous

Dichloromethane (DCM) to achieve an approximate 2 M concentration, maintaining a high

reaction rate.

Add the precatalyst RuCl (0.001 eq, 0.1 mol%).

Introduce the prepared HCOOH/Et₃N azeotropic mixture to the reaction vessel.

Observation & Validation: The solution will rapidly transition from a dark orange to a deep

red/purple hue, indicating the formation of the active 16-electron Ru-amide species. Gentle

effervescence (CO₂ evolution) will commence.

Step 3: Reaction Monitoring and Workup
Stir the reaction mixture at 30 °C for 12–16 hours under an argon atmosphere.

In-Process Control: Monitor the reaction via TLC (Hexanes/Ethyl Acetate 3:1). The cessation

of CO₂ bubbling serves as a primary macroscopic indicator of reaction completion. The

ketone (higher

) should be completely consumed, replaced by the more polar alcohol (lower

).

Quench the reaction by adding saturated aqueous NaHCO₃ carefully until gas evolution

stops, neutralizing any residual formic acid.

Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers

with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Step 4: Analytical Validation
Chemical Purity (¹H NMR): Confirm the structure via ¹H NMR (300 MHz, CDCl₃). Validation

Check: Look for the disappearance of the ketone α-protons and the appearance of the

diagnostic benzylic carbinol proton at δ ~5.2 ppm (t, 1H, J=5.9 Hz)[1].

Enantiomeric Purity (Chiral HPLC): Determine the ee via Chiral HPLC (e.g., Chiralcel OD-H

column, Hexane/Isopropanol 95:5, 1.0 mL/min, UV detection at 254 nm). The (S)-enantiomer
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typically elutes first; integrate peak areas to confirm >98% ee.

1. Reagent Preparation
Mix HCOOH & Et₃N (5:2) at 0°C

2. Catalyst Activation
Add Ru(II) Precatalyst to Substrate in DCM

3. Asymmetric Reduction
Stir at 30°C | Monitor CO₂ Evolution

4. In-Process Control
TLC/LC-MS Confirmation of Conversion

5. Aqueous Workup
NaHCO₃ Quench & EtOAc Extraction

 >99% Conversion

6. Analytical Validation
Chiral HPLC (ee >98%) & ¹H NMR

 Purified Extract

Click to download full resolution via product page

Caption: Step-by-step experimental workflow and validation checkpoints for the synthesis

protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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